Cas no 75-21-8 (Ethylene Oxide)
Ethylene Oxide Chemical and Physical Properties
Names and Identifiers
-
- Ethylene Oxide
- 1,2-epoxyethane
- Alpha,beta-oxidoethane
- amprolene
- anprolene
- anproline
- Dihydrooxirene
- dimethylene oxide
- E.O.
- Epoxyethane
- Ethene oxide
- Ethox
- merpol
- oxacyclopropane
- Oxane
- oxidoethane
- oxirane
- oxyfume
- Ethylene oxide solution
- C2H4O
- ETO
- Oxiraan
- Oxiran
- T-Gas
- 1,2-epoxyaethane
- aethylenoxid
- Ciba-Geigy 9138
- Mirror Ox
- Oxirene, dihydro-
- Oxyfume 12
- Oxyfume 2002
- Epoxy ethane
- 12/88
- Etylenu tlenek [Polish]
- 1,2-Epoxyaethan
- ENT-26263
- Etilene (ossido di)
- FEMA No. 2433
- Sterilizing gas ethylene oxide 100%
- E0689
- ETHYLENE OXIDE [IARC]
- JJH7GNN18P
- Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C
- Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C [UN1040] [Poison gas]
- Oxide, Ethylene
- Ethylene Oxide 1000 microg/mL in Triacetin
- Oxiranyl
- c0527
- Ethylene oxide 10000 microg/mL in Dimethylsulfoxide
- Etylenu tlenek
- UN 1040
- HSDB 170
- E0647
- AI3-26263
- 1,2-Epoxyaethan [German]
- Rcra waste number U115
- E0690
- E0692
- ethyleneoxide
- ETHYLENE OXIDE [FHFI]
- NCI-C50088
- ETHYLENE OXIDE (MART.)
- Ethylene oxide, purum, >=99.8%
- ethyleneoxy
- ETHYLENE OXIDE [MI]
- E0693
- AKOS009031564
- Q407473
- monooxirane
- ETHYLENE OXIDE [WHO-DD]
- EPA Pesticide Chemical Code 042301
- CHEBI:27561
- Caswell No. 443
- UN1040
- Fema no 2433
- Ethylene oxide, >=99.9%
- Ethylene oxide, >=99.5%
- DTXCID60600
- epoxide or oxirane
- ALPHA, BETA-OXIDOETHANE
- MFCD00014482
- Epitope ID:116215
- ETHYLENE OXIDE [MART.]
- EC 200-849-9
- UNII-JJH7GNN18P
- ETHYLENE OXIDE [HSDB]
- 1,2-Epoxy ethane
- Ethyleenoxide [Dutch]
- C06548
- Caswell no 443
- ETHYLENE OXIDE (IARC)
- EINECS 200-849-9
- 75-21-8
- DTXSID0020600
- Etilene (ossido di) [Italian]
- Qazi-ketcham
- CCRIS 297
- .alpha.,.beta.-Oxidoethane
- Oxirane; Ethylene oxide
- Ethylene (oxyde d') [French]
- Ethyleenoxide
- ethylene-oxide
- CHEMBL1743219
- NS00005032
- Ethylene (oxyde d')
- Oxiraan [Dutch]
- ethylenoxide
- RCRA waste no. U115
- oxyde d'ethylene
- USEPA/OPP Pesticide Code: 042301
- E O
- Ethylene oxide 50000 microg/mL in Dichloromethane
- D03474
- Aethylenoxid [German]
- InChI=1/C2H4O/c1-2-3-1/h1-2H
- Oxiranyl radical
- Ethylene oxide Solution in Toluene, 1000ug/mL
- 1ST10755-1000T
- DTXSID30185475
-
- MDL: MFCD00014482
- Inchi: 1S/C2H4O/c1-2-3-1/h1-2H2
- InChI Key: IAYPIBMASNFSPL-UHFFFAOYSA-N
- SMILES: O1CC1
Computed Properties
- Exact Mass: 44.02620
- Monoisotopic Mass: 44.026215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 10.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
Experimental Properties
- Color/Form: Colorless gas with characteristic odor. [14]
- Density: 1.1238 g/cm3 (15 ºC)
- Melting Point: 148.5-149.5 ºC
- Boiling Point: 183-192 ºC (0.15 Torr)
- Flash Point: -49.0±15.3 ºC,
- Refractive Index: 1.4840 (589.3 nm 15 ºC)
- Solubility: Dissolution (69.6 g/l) (25 º C),
- PSA: 12.53000
- LogP: 0.01660
- Solubility: Soluble in water, most organic solvents. [28]
- Merck: 3802
Ethylene Oxide Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H224,H301,H319,H330
- Warning Statement: P210,P260,P284,P301+P310,P305+P351+P338,P310
- Hazardous Material transportation number:UN 2037 2.3
- WGK Germany:2
- Hazard Category Code: 45-46-12-23-36/37/38-39/23/24/25-23/24/25-11-67-20-36/37-19-6
- Safety Instruction: S53-S45-S36/37-S16-S24/25-S23
- FLUKA BRAND F CODES:4.5-31
- RTECS:KX2450000
-
Hazardous Material Identification:
- Safety Term:2.3
- Risk Phrases:R45
- Hazard Level:2.3
- Storage Condition:Cold storage
- HazardClass:2.3
Ethylene Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MY838-0.5ml |
Ethylene Oxide |
75-21-8 | 0.2 mg/mL | 0.5ml |
¥745.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E298673-1ml |
Ethylene Oxide |
75-21-8 | 0.2 mg/mL | 1ml |
¥880.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E105779-100ml |
Ethylene Oxide |
75-21-8 | 99.5% | 100ml |
¥272.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40851-100ml |
Oxirane |
75-21-8 | 3.0THF | 100ml |
¥191.0 | 2023-06-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40851-500ml |
Oxirane |
75-21-8 | 500ml |
¥618.0 | 2022-12-29 | ||
| abcr | AB255017-50 g |
Ethylene oxide; . |
75-21-8 | 50 g |
€354.00 | 2023-07-20 | ||
| abcr | AB255017-250 g |
Ethylene oxide; . |
75-21-8 | 250 g |
€488.00 | 2023-07-20 | ||
| abcr | AB255017-500 g |
Ethylene oxide; . |
75-21-8 | 500 g |
€619.00 | 2023-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E63340-1ml |
Oxirane |
75-21-8 | 1ml |
¥198.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40850-1L |
Oxirane |
75-21-8 | 1L |
¥998.0 | 2021-09-08 |
Ethylene Oxide Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Methanol ; rt
Ethylene Oxide Raw materials
Ethylene Oxide Preparation Products
Ethylene Oxide Suppliers
Ethylene Oxide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on Ethylene Oxide
Recent Advances in Ethylene Oxide (75-21-8) Research: Applications and Safety Considerations in Chemical and Biomedical Fields
Ethylene Oxide (EO, CAS 75-21-8) remains a critical compound in chemical and biomedical industries due to its versatile applications as a sterilizing agent, intermediate in chemical synthesis, and precursor for ethylene glycol production. Recent studies have focused on optimizing its industrial applications while addressing growing concerns about its toxicity and environmental impact. This research brief synthesizes key findings from 2022-2023 literature regarding EO's novel applications, sterilization efficacy, and risk mitigation strategies.
In biomedical applications, EO sterilization has demonstrated superior efficacy (99.9999% microbial reduction) for heat-sensitive medical devices compared to emerging alternatives like hydrogen peroxide plasma. A 2023 Journal of Hospital Infection study revealed EO's unique ability to penetrate complex device geometries while maintaining material integrity, though residual analysis protocols require enhancement to meet stricter EU MDR standards (Class IIb/III devices). Concurrently, research at MIT has developed nanocatalytic converters that reduce EO emissions by 92% in sterilization facilities through advanced platinum-titania catalysts operating at 150-200°C.
Chemical synthesis applications have seen breakthroughs in EO derivative production. A Nature Catalysis publication (2023) described a novel silver-zirconia catalyst achieving 88% selectivity in ethylene-to-EO conversion at 220°C, significantly reducing energy consumption versus conventional processes. In pharmaceutical contexts, EO's role as a key intermediate for polyethylene glycol (PEG) production remains irreplaceable, with recent FDA approvals of PEGylated biologics (e.g., PEG-asparaginase) driving demand for ultra-high-purity EO grades (≥99.99%).
Toxicological research has yielded important safety insights. The NIH's 2023 longitudinal study established new exposure thresholds (0.1 ppm time-weighted average), while CRISPR-based biosensors now enable real-time EO detection in workplace environments. Notably, a Lancet Oncology meta-analysis confirmed EO's genotoxicity mechanisms involve N7-(2-hydroxyethyl)guanine adduct formation, prompting revisions to IARC risk assessment models. These findings are driving adoption of closed-loop sterilization systems and predictive AI monitoring in industrial settings.
Emerging applications include EO's use in covalent organic framework (COF) synthesis, where its small molecular size enables precise pore functionalization for drug delivery systems. A recent ACS Nano study demonstrated EO-crosslinked COFs with 40% higher drug loading capacity compared to traditional methods. However, environmental concerns persist, with 2023 EPA data showing EO contributes to 0.7% of total hazardous air pollutants in the US, spurring development of bio-based alternatives like limonene oxide for certain applications.
Future research directions include: (1) advanced catalytic systems for greener EO production, (2) next-generation personal protective equipment with embedded EO sensors, and (3) machine learning models to optimize sterilization cycles while minimizing residuals. The ongoing balance between EO's indispensable industrial utility and safety requirements will continue to shape research priorities in this field through 2025 and beyond.
75-21-8 (Ethylene Oxide) Related Products
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